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Compound of Interest

Compound Name: 1-methylcyclohex-2-en-1-ol

Cat. No.: B1345100 Get Quote

Essential Safety and Handling Guide for 1-
Methylcyclohex-2-en-1-ol
For laboratory professionals engaged in drug development and scientific research, the proper

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the use of 1-methylcyclohex-2-en-1-ol, with a focus on personal

protective equipment (PPE), operational protocols, and disposal plans. Adherence to these

procedures is critical for minimizing risks and fostering a safe research environment.

Chemical Identifier:

Name: 1-Methylcyclohex-2-en-1-ol

CAS Number: 23758-27-2

Molecular Formula: C₇H₁₂O

Molecular Weight: 112.17 g/mol [1][2][3]

Immediate Safety and Personal Protection
1-Methylcyclohex-2-en-1-ol is a flammable liquid and vapor that can cause skin irritation and

may cause an allergic skin reaction.[4] It may also be fatal if swallowed and enters airways.[4]

Therefore, strict adherence to PPE protocols is mandatory.
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Engineering Controls: Always handle 1-methylcyclohex-2-en-1-ol in a well-ventilated area,

preferably within a chemical fume hood.[4] Ensure that eyewash stations and safety showers

are readily accessible. Electrical and ventilating equipment should be explosion-proof.[4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and flame-

retardant antistatic protective

clothing, such as a lab coat,

are required.

To prevent skin contact which

can cause irritation and allergic

reactions.[4]

Respiratory Protection

If ventilation is inadequate or if

there is a risk of inhalation of

vapors or aerosols, use a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge.[4]

To prevent respiratory tract

irritation.

Quantitative Data for Safe Handling
A thorough understanding of the physical and chemical properties of 1-methylcyclohex-2-en-
1-ol is crucial for safe handling and storage.

Property Value Source

Boiling Point 175 - 177 °C (347 - 351 °F) [4]

Density 0.844 g/cm³ at 25 °C (77 °F) [4]

Flash Point Combustible liquid [4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1345100?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.benchchem.com/product/b1345100?utm_src=pdf-body
https://www.benchchem.com/product/b1345100?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a lab coat,

safety glasses, and closed-toe shoes. Put on chemical-resistant gloves before handling the

chemical.

Work Area Setup: All work with 1-methylcyclohex-2-en-1-ol must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4]

Gather Materials: Assemble all necessary equipment and reagents before starting the

experiment to avoid leaving the designated work area.

2. Handling and Use:

Dispensing: Use a graduated cylinder or a calibrated pipette to measure and dispense the

required amount of 1-methylcyclohex-2-en-1-ol.

Avoid Inhalation and Contact: Do not breathe vapors or aerosols.[4] Avoid contact with skin

and eyes.

Prevent Ignition: Keep away from heat, sparks, open flames, and hot surfaces.[4] Use only

non-sparking tools and take precautionary measures against static discharge.[4]

3. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[4][5]

Conditions: Store away from heat and sources of ignition.[4][5] The chemical is light and air-

sensitive; store under an inert gas.[4]

Disposal Plan: Managing Chemical Waste
1. Waste Identification and Collection:

Categorization: Classify waste containing 1-methylcyclohex-2-en-1-ol as hazardous

chemical waste.
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Segregation: Keep this waste separate from other waste streams to prevent accidental

reactions.

Containerization: Collect liquid waste in a designated, properly labeled, and sealed

container. Solid waste contaminated with the chemical (e.g., paper towels, gloves) should be

collected in a separate, clearly marked container.

2. Disposal Procedure:

Licensed Disposal: Arrange for the disposal of chemical waste through a licensed hazardous

waste disposal company.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.

Empty Containers: Decontaminate empty containers by rinsing them three times with a

suitable solvent (e.g., acetone, ethanol) in a fume hood. The rinsate should be collected as

hazardous waste. Puncture the container to prevent reuse.

Visual Workflow for Safe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of 1-Methylcyclohex-2-en-1-ol
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Caption: Safe handling and disposal workflow for 1-methylcyclohex-2-en-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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